2-[2-(Cyclopropylmethoxy)-6-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
“2-[2-(Cyclopropylmethoxy)-6-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” is also known as “2-Cyclopropylmethoxy-6-fluorophenylboronic acid pinacol ester”. It is a unique chemical provided to early discovery researchers . The compound has the empirical formula C16H22BFO3 and a molecular weight of 292.15 .
Molecular Structure Analysis
The compound’s structure includes a boron atom attached to two hydroxyl groups and a phenyl group with a cyclopropylmethoxy and a fluorine substituent . The exact structure analysis is not available in the retrieved resources.Physical And Chemical Properties Analysis
This compound is a solid . It has a molecular weight of 292.15 . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources.Scientific Research Applications
Synthesis and Molecular Structure
Synthesis and Characterization : Several studies have focused on synthesizing derivatives of 1,3,2-dioxaborolanes, such as 2-mercapto-, 2-piperazino-, and benzyloxycyanophenylboronic esters. These compounds have been characterized in terms of their molecular structures and properties (Spencer et al., 2002); (El Bialy et al., 2011).
Crystallographic Studies : Detailed crystallographic analyses have been conducted to understand the molecular structure and conformation of various dioxaborolane derivatives, providing insights into their chemical behavior and interactions (Coombs et al., 2006); (Huang et al., 2021).
Catalysis and Polymerization
Catalyst in Polymerization : The use of dioxaborolane derivatives in catalyst-transfer Suzuki-Miyaura coupling polymerizations has been explored. This process has been instrumental in synthesizing polymers with narrow molecular weight distribution and specific structural properties (Yokozawa et al., 2011).
Applications in Organic Synthesis : These compounds have been used in various organic reactions, including the hydroboration of alkenes and the reduction of ketones, showcasing their versatility as reagents in organic synthesis (Fritschi et al., 2008); (Query et al., 2011).
Material Science and Bioorganic Chemistry
In Material Science : Dioxaborolane derivatives have been used in the synthesis of colored polymers and nanoparticles, contributing significantly to the development of new materials for technologies like LCDs and fluorescence-based applications (Welterlich et al., 2012); (Fischer et al., 2013).
Biological Applications : These compounds have shown potential in bioorganic chemistry, particularly in the development of boronate-based fluorescence probes for detecting hydrogen peroxide, and as intermediates for synthesizing lipid-lowering drugs (Lampard et al., 2018); (Das et al., 2011).
Future Directions
Properties
IUPAC Name |
2-[2-(cyclopropylmethoxy)-6-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22BFO3/c1-15(2)16(3,4)21-17(20-15)14-12(18)6-5-7-13(14)19-10-11-8-9-11/h5-7,11H,8-10H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMJRKFWGMZDOPA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC=C2F)OCC3CC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22BFO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50718749 | |
Record name | 2-[2-(Cyclopropylmethoxy)-6-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50718749 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1204580-88-0 | |
Record name | 2-[2-(Cyclopropylmethoxy)-6-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1204580-88-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[2-(Cyclopropylmethoxy)-6-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50718749 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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